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An In-depth Technical Guide to 2-chloro-1-(2,4-dichlorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-chloro-1-(2,4-dichlorophenyl)ethanone, commonly referred to as 2,2',4'-
Trichloroacetophenone, is a halogenated aromatic ketone of significant interest in the
chemical and pharmaceutical industries. Its IUPAC name is 2-chloro-1-(2,4-
dichlorophenyl)ethanone[1]. This polyhalogenated compound serves as a critical building block
and intermediate in the synthesis of a variety of organic molecules, most notably in the
production of antifungal agents and agrochemicals[2][3][4][5][6]. This document provides a
comprehensive technical overview of its chemical properties, synthesis protocols, metabolic
pathways, and toxicological profile, tailored for professionals in research and development.

Chemical and Physical Properties

2,2'4'-Trichloroacetophenone is an off-white to yellow crystalline solid at room temperature,
often with a faint, aromatic odor characteristic of chlorinated ketones[1][2][3]. It is classified as
a lachrymator, causing irritation to the eyes[2][3][7]. Its key physicochemical properties are
summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b044736?utm_src=pdf-interest
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://www.chemicalbook.com/synthesis/2-2-4-trichloroacetophenone.htm
https://buildingblock.bocsci.com/product/2-2-4-trichloroacetophenone-cas-4252-78-2-317165.html
https://www.chemimpex.com/products/26762
https://www.benchchem.com/product/b044736?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://cameochemicals.noaa.gov/chemical/21150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
2-chloro-1-(2,4-

IUPAC Name _ [1]
dichlorophenyl)ethanone
2,2',4'-Trichloroacetophenone,

Synonyms 2,4-Dichlorophenacyl chloride, [1][2]161[8]
a,2,4-Trichloroacetophenone

CAS Number 4252-78-2 [1]1[3][9]

Molecular Formula CsHsCIsO [11121131181]

Molecular Weight 223.48 g/mol [11[3]114]

Melting Point 47-54 °C [31[6]

Boiling Point 130-135 °C @ 4 mmHg [3]

Flash Point >110 °C (>230 °F) [11[31[7]
Off-white to yellow crystalline

Appearance [1][2][3]

solid

Water Solubility

60 mg/L (20 °C); Insoluble

[2131[7]

Stability

Stable under normal

temperatures and pressures

[2]

Synthesis and Manufacturing

The primary industrial synthesis route for 2,2',4'-Trichloroacetophenone is the Friedel-Crafts

acylation of 1,3-dichlorobenzene with chloroacetyl chloride. This reaction utilizes a Lewis acid

catalyst, typically anhydrous aluminum chloride (AICIs), to facilitate the electrophilic aromatic

substitution[2][4][9].
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General workflow for the Friedel-Crafts acylation synthesis.

Experimental Protocols

Synthesis via Friedel-Crafts Acylation
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This protocol is a generalized procedure based on common laboratory and industrial
methods[3][4][10].

Materials:

1,3-Dichlorobenzene

o Chloroacetyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (or other suitable solvent)

e Ice water

e Dilute Hydrochloric Acid

o Petroleum ether (or other recrystallization solvent)
e Anhydrous sodium sulfate

Procedure:

Reaction Setup: To a three-necked flask equipped with a mechanical stirrer and a dropping
funnel, add 1,3-dichlorobenzene and a solvent like dichloromethane at room temperature[3].

o Catalyst Addition: Under stirring, add anhydrous aluminum chloride in portions, ensuring the
temperature is controlled.

o Acylation: Add chloroacetyl chloride dropwise from the dropping funnel. The rate of addition
should be controlled to maintain the reaction temperature, typically not exceeding 30-40
°C[4].

e Reaction Completion: After the addition is complete, the mixture is stirred for several hours
(e.g., 3 hours) at a controlled temperature (e.g., 30 °C) or heated to reflux to ensure the
reaction goes to completion[3][4].
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Quenching: The reaction mixture is then carefully poured into a beaker containing ice water
and dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride
complex[3][4].

Extraction and Washing: The organic layer is separated. The aqueous layer may be
extracted with additional solvent. The combined organic layers are washed with brine.

Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed by rotary evaporation[3][4].

Purification: The resulting crude solid is purified by recrystallization from a suitable solvent,
such as ethanol or petroleum ether, to yield the final product as an off-white solid[3][4].

Analytical Characterization

Infrared (IR) Spectroscopy: The IR spectrum is used to identify functional groups. A key
feature is the characteristic C=0 stretching vibration for the ketone group, which appears in
the range of 1685-1690 cm~2[9].

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
employed to provide detailed structural information about the hydrogen and carbon
framework of the molecule[9].

Biological Activity and Metabolism

While primarily used as a chemical intermediate, studies have investigated the biological

interactions and metabolic fate of 2,2',4'-Trichloroacetophenone, particularly in the context of

toxicology.

Research indicates that its metabolism is a detoxification process primarily involving a

glutathione (GSH)-dependent reductive dehalogenation[9]. This pathway is crucial for

understanding the compound's toxicokinetics.
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Metabolic pathway via glutathione-dependent dehalogenation.[9]

This compound has been evaluated in high-throughput screening programs like the ToxCast
project to assess its potential for biological activity across various cellular pathways[9].

Toxicology and Safety

2,2'4'-Trichloroacetophenone is classified as a hazardous substance with significant acute
toxicity. Safe handling is critical.

Acute Effects:

 Toxicity: It is considered toxic if swallowed and may be harmful upon inhalation or skin
contact[2][7][9][11].

Corrosivity: The compound causes severe skin burns and serious eye damage[1][2][9][11].

Irritation: It is a lachrymator and may cause respiratory irritation[2][7]. Symptoms of
inhalation exposure can include coughing, wheezing, laryngitis, and shortness of breath, and
in severe cases, chemical pneumonitis and pulmonary edema]7].
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Chronic Effects & Mutagenicity:

e Prolonged exposure may lead to dermatitis and central nervous system depression[2].

e |tis considered a possible mutagen based on in vitro studies, such as the Ames test[2][12].

e There is currently insufficient evidence to classify it as a human carcinogen by major

agencies like IARC or the EPA[2][13].

Hazard Class GHS Category Hazard Statement References
o H301/H302: Toxic or
Acute Toxicity, Oral Category 3/4 ) [11[2]
Harmful if swallowed
) H314: Causes severe
Skin ]
Category 1B skin burns and eye [2][11]

Corrosion/Irritation

damage

H318: Causes serious

Serious Eye Damage Category 1 [1]
eye damage
) S H317: May cause an
Skin Sensitization Category 1 ) ) ) [1]
allergic skin reaction
Aquatic Hazard H400: Very toxic to
Category 1 [1]

(Acute)

aquatic life

Handling Recommendations:

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat[2][13].

e Store in a cool, dry, dark place in a tightly sealed container, away from incompatible

substances like strong bases and oxidizing agents[2][3].

Applications in Research and Drug Development
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The primary utility of 2,2',4'-Trichloroacetophenone is as a versatile chemical intermediate.

» Antifungal Agents: It is a key precursor in the synthesis of imidazole-based antifungal drugs,
including Isoconazole, Miconazole, and Econazole[3][4][5][10][14]. Its structure provides the
2,4-dichlorophenyl moiety common to these pharmaceuticals.

o Agrochemicals: It serves as a building block for various herbicides and pesticides[2][6][15].

» Organic Synthesis: Its reactivity makes it a valuable reagent for introducing the 2,4-
dichlorophenacyl group into molecules, which is useful in developing new compounds with
potential biological activities for drug discovery|[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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